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Introduction

Sodium lodide 1-131 (Na3ll) is a radiopharmaceutical agent widely utilized in nuclear medicine
for both diagnostic and therapeutic applications, primarily related to thyroid disorders.[1][2] Its
efficacy is rooted in the thyroid gland's natural physiological mechanism for concentrating
iodine to synthesize thyroid hormones.[1][3] The emission of beta particles by I-131 is
responsible for its therapeutic effect, causing localized cell damage and destruction, while the
accompanying gamma rays allow for external imaging.[1][4] This guide provides a
comprehensive overview of the pharmacokinetics, biodistribution, and underlying cellular
mechanisms of Sodium lodide 1-131, intended for researchers, scientists, and professionals in
drug development.

Pharmacokinetics: ADME Profile

The journey of Sodium lodide 1-131 through the body is characterized by rapid absorption,
targeted distribution to iodine-avid tissues, metabolic incorporation into thyroid hormones, and
efficient renal excretion.

Table 1: Pharmacokinetic Parameters of Sodium lodide 1-131
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Parameter Description Quantitative Data
Following oral administration, Approximately 90% of an
] Nat3| is rapidly and administered oral dose is
Absorption ) . I
extensively absorbed from the systemically absorbed within
gastrointestinal (Gl) tract.[5][6] the first 60 minutes.[7]
After absorption, iodide is
primarily distributed throughout
the extracellular fluid.[6][8] It is
actively transported and
concentrated in the thyroid
gland, and to a lesser extent, The thyroid gland can
o in other tissues with the concentrate iodide to levels 25
Distribution o ) ) )
sodium-iodide symporter (NIS), to 500 times higher than in
such as the salivary glands, plasma.[6][8]
stomach, and choroid plexus.
[6][8] It also accumulates in the
breast, liver, gallbladder, and
kidneys.[7] It is not protein-
bound.[6][8]
Within the thyroid follicular
cells, trapped iodide is rapidly Less than 0.2% of the iodide in
oxidized to iodine by the the thyroid's "iodide trap"
Metabolism enzyme thyroid peroxidase remains as free iodide due to
and incorporated into tyrosine this rapid organification
residues on the thyroglobulin process.[5][6][8]
protein.[5][7][8]
The normal range of urinary
) ) excretion is 37% to 75% of the
The primary route of excretion o ]
o ) administered dose, which can
for iodide that is not taken up ]
o vary depending on the
) by the thyroid is through the ] )
Excretion patient's thyroid and renal

kidneys via urine.[6][8] A
smaller fraction is eliminated
through feces.[7][9]

function.[6][7][8] Fecal
excretion accounts for
approximately 10% of the
dose.[7][9]
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Physical Half-Life: 8.04 days.
[8][9] Effective Half-Life
The decay and elimination of I-  (Plasma): Approximately 12

] 131 are described by both its hours.[9] Effective Half-Life
Half-Life

physical and effective half- (Thyroid): Approximately 6
lives. days.[9] Effective Half-Life
(Blocked Thyroid):

Approximately 1.4 hours.[7]

Cellular Mechanism of lodide Uptake

The selective accumulation of iodide in thyroid cells is mediated by the sodium-iodide
symporter (NIS), an integral membrane protein.[3][10] The process is an active transport
mechanism driven by the sodium gradient maintained by the Na*/K+-ATPase pump.[3] This
mechanism is crucial for both the diagnostic imaging and therapeutic efficacy of 1-131.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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